Cas no 436087-23-9 (N-[4-(azepan-1-yl)phenyl]-2-chloroacetamide)

N-[4-(azepan-1-yl)phenyl]-2-chloroacetamide is a chloroacetamide derivative featuring an azepane-substituted phenyl group, which enhances its reactivity and potential utility in organic synthesis. The presence of the chloroacetamide moiety makes it a versatile intermediate for nucleophilic substitution reactions, enabling the formation of carbon-nitrogen and carbon-sulfur bonds. Its structural framework is advantageous for the development of pharmacologically active compounds, particularly in medicinal chemistry applications. The azepane ring contributes to improved solubility and conformational flexibility, which can be beneficial in drug design. This compound is suitable for use in research settings, particularly where functionalized acetamide scaffolds are required for further derivatization.
N-[4-(azepan-1-yl)phenyl]-2-chloroacetamide structure
436087-23-9 structure
Product Name:N-[4-(azepan-1-yl)phenyl]-2-chloroacetamide
CAS No:436087-23-9
MF:C14H19ClN2O
MW:266.766462564468
MDL:MFCD03446302
CID:334435
PubChem ID:795858
Update Time:2025-06-08

N-[4-(azepan-1-yl)phenyl]-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-chloro-N-[4-(hexahydro-1H-azepin-1-yl)phenyl]-
    • N-(4-AZEPAN-1-YL-PHENYL)-2-CHLORO-ACETAMIDE
    • N-[4-(azepan-1-yl)phenyl]-2-chloroacetamide
    • GNF-Pf-1654
    • N-(4-azaperhydroepinylphenyl)-2-chloroacetamide
    • BDBM59003
    • N-[4-(1-azepanyl)phenyl]-2-chloroacetamide
    • N-(4-azepan-1-ylphenyl)-2-chloroacetamide
    • cid_795858
    • SR-01000370519
    • CHEMBL602776
    • CHEBI:114359
    • EN300-23252
    • CS-0241347
    • N-[4-(azepan-1-yl)phenyl]-2-chloro-acetamide
    • DTXSID40355288
    • N-[4-(azepan-1-yl)phenyl]-2-chloranyl-ethanamide
    • SMR000285679
    • Q27195759
    • MLS000693013
    • 436087-23-9
    • SR-01000370519-1
    • SR-01000370519-3
    • Z147651842
    • UPCMLD0ENAT5540157:001
    • N-(4-(Azepan-1-yl)phenyl)-2-chloroacetamide
    • HMS2627J05
    • AKOS000295566
    • SCHEMBL22777865
    • FT-0677108
    • MDL： MFCD03446302
    • Inchi： 1S/C14H19ClN2O/c15-11-14(18)16-12-5-7-13(8-6-12)17-9-3-1-2-4-10-17/h5-8H,1-4,9-11H2,(H,16,18)
    • InChI Key： MGNASFRGYKAMPD-UHFFFAOYSA-N
    • SMILES： ClCC(NC1C=CC(=CC=1)N1CCCCCC1)=O

Computed Properties

  • Exact Mass: 266.11900
  • Monoisotopic Mass: 266.119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 473.4±30.0 °C at 760 mmHg
  • Flash Point: 240.1±24.6 °C
  • Refractive Index: 1.582
  • PSA: 32.34000
  • LogP: 3.38230
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

N-[4-(azepan-1-yl)phenyl]-2-chloroacetamide Security Information

N-[4-(azepan-1-yl)phenyl]-2-chloroacetamide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-[4-(azepan-1-yl)phenyl]-2-chloroacetamide Pricemore >>

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